2,4,6-TRIMETHYL-N-(4-PYRIDINYL)BENZAMIDE

• IUPAC Name: 2,4,6-trimethyl-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C15H16N2O/c1-10-8-11(2)14(12(3)9-10)15(18)17-13-4-6-16-7-5-13/h4-9H,1-3H3,(H,16,17,18)
• InChI Key: FWJLWYDRXVGZQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=CC=NC=C2)C
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol

Description

2,4,6-Trimethyl-N-(4-pyridinyl)benzamide is a benzamide derivative characterized by a central benzamide core substituted with three methyl groups at the 2-, 4-, and 6-positions and a 4-pyridinyl group attached via an amide bond.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,6-Trimethyl-N-(4-pyridinyl)benzamide typically involves the condensation of 2,4,6-trimethylbenzoic acid with 4-aminopyridine. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions often include refluxing in an appropriate solvent like dichloromethane or tetrahydrofuran.

Industrial Production Methods

On an industrial scale, the production of 2,4,6-Trimethyl-N-(4-pyridinyl)benzamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve scalability.

Chemical Reactions Analysis

Types of Reactions

2,4,6-Trimethyl-N-(4-pyridinyl)benzamide can undergo various chemical reactions, including:

Oxidation: The methyl groups on the benzene ring can be oxidized to form corresponding carboxylic acids.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The pyridine ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products

Oxidation: 2,4,6-Trimethylbenzoic acid derivatives.

Reduction: 2,4,6-Trimethyl-N-(4-pyridinyl)benzylamine.

Substitution: Nitro or halogenated derivatives of the pyridine ring.

Scientific Research Applications

2,4,6-Trimethyl-N-(4-pyridinyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2,4,6-Trimethyl-N-(4-pyridinyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Electronic Effects

Methyl vs. Allyloxy Substituents

• Compound 1 (4-(Allyloxy)-N-(6-Methylpyridin-2-yl)Benzamide) :
  This analog, identified as a negative allosteric modulator (NAM) of nAChRs, features an allyloxy group at the 4-position of the benzamide ring and a 6-methylpyridin-2-yl group. The allyloxy substituent introduces both steric bulk and moderate electron-withdrawing effects, contrasting with the electron-donating methyl groups in the target compound. Compound 1 exhibits ~5-fold selectivity for hα4β2 nAChRs over hα3β4 subtypes, suggesting that substituent position and electronic properties significantly modulate receptor subtype preference .

Trifluoromethyl vs. Trimethyl Substituents

• N-{4-Methyl-3-[(3-Pyrimidin-4-Ylpyridin-2-Yl)Amino]Phenyl}-3-(Trifluoromethyl)Benzamide (): The trifluoromethyl group at the 3-position of the benzamide ring is a strong electron-withdrawing group, reducing electron density on the aromatic ring compared to the electron-donating methyl groups in the target compound. This difference may alter binding interactions with targets like kinases or receptors, where π-π stacking or hydrophobic interactions are critical .

Pyridinyl Substituent Variations

4-Pyridinyl vs. 2-Pyridinyl Groups

• 4-Methyl-3-Nitro-N-(2-Pyridinylmethyl)Benzamide () :
  The 2-pyridinylmethyl group introduces a secondary amine linkage, increasing flexibility compared to the direct amide bond in the target compound. This structural variation may affect binding orientation in enzyme active sites or receptor pockets .

Extended Aromatic Systems

• N-[3-(4,5'-Bipyrimidin-2-Ylamino)-4-Methylphenyl]-4-{[(3S)-3-(Dimethylamino)Pyrrolidin-1-Yl]Methyl}-3-(Trifluoromethyl)Benzamide (INNO-406, ): This compound incorporates a bipyrimidinylamino group and a pyrrolidinylmethyl substituent, creating a larger aromatic system and introducing tertiary amine functionality. Such modifications enhance interactions with macromolecular targets like kinases, where extended π-stacking and hydrogen bonding are advantageous .

nAChR Modulation

• Selectivity in Benzamide Analogs :
  Compound 1 () and related analogs demonstrate modest selectivity for nAChR subtypes, with substituent position (e.g., allyloxy vs. methyl) influencing potency. The trimethyl substitution in the target compound may enhance binding to hydrophobic pockets in nAChRs, but empirical data are needed to confirm this hypothesis .

Structural and Pharmacokinetic Considerations

Molecular Weight and Lipophilicity

• The target compound’s molecular weight (~294 g/mol) and LogP (predicted ~2.5–3.0) are comparable to other benzamide derivatives (e.g., Compound 1: MW 296 g/mol). However, trifluoromethyl-containing analogs (e.g., : MW 449 g/mol) exhibit higher lipophilicity, which may improve blood-brain barrier penetration but reduce aqueous solubility .

Hydrogen Bonding and Solubility

• The 4-pyridinyl group in the target compound can act as a hydrogen bond acceptor, whereas analogs with methoxy or nitro groups (e.g., ) introduce additional hydrogen bond donors/acceptors. For example, 2,4-dinitro-N-4-pyridinylbenzamide () has strong electron-withdrawing nitro groups, which may enhance reactivity but decrease metabolic stability .